[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methanol

• IUPAC Name: [2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methanol
• InChI: InChI=1S/C11H10ClNOS/c1-7-10(6-14)15-11(13-7)8-2-4-9(12)5-3-8/h2-5,14H,6H2,1H3
• InChI Key: QUSDORIJKAETMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)CO
• Molecular Formula: C11H10ClNOS
• DSSTOX Substance ID: DTXSID20377100
• Molecular Weight: 239.72 g/mol
• CAS RN: 317319-22-5

Description

2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methanol, also known as 2-(4-chloro-phenyl)-4-methyl-1,3-thiazol-5-yl]methanol, is a thiazole derivative that has been found to be an effective inhibitor of a variety of enzymes. This compound has been studied extensively in the laboratory and has been found to have potential applications in the field of medicinal chemistry.

Scientific Research Applications

Synthesis and Structural Studies

• The compound has been utilized in the synthesis of various heterocyclic compounds. For instance, ethyl 5-(4-chlorophenyl)-2-[(Z)-(methoxycarbonyl)methylene]-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate was synthesized using a related compound in methanol, showcasing the structural flexibility and reactivity of such compounds (Hou et al., 2009).

Antiviral and Antimicrobial Activity

• Synthesized derivatives of the compound have demonstrated potential antiviral activity. For example, 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides, synthesized from a related compound, showed anti-tobacco mosaic virus activity (Chen et al., 2010).
• Additionally, compounds derived from [2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methanol have been explored for their antibacterial and antifungal activities. One study demonstrated moderate antibacterial and high antifungal activity against various strains (Kubba & Rahim, 2018).

Anticancer Properties

• Novel biologically potent heterocyclic compounds incorporating this structure have been studied for their anticancer activity. Some of these compounds showed high potency against cancer cell lines, indicating potential use in cancer therapy (Katariya et al., 2021).

Molecular Docking Studies

• Molecular docking studies of derivatives have been conducted to understand their potential in antibacterial activity. Such studies help in predicting how these compounds might interact with bacterial proteins, which is crucial for drug development (Shahana & Yardily, 2020).

Antioxidant Activity

• Some derivatives have been evaluated for their antioxidant activity, showing potential as potent antioxidant agents. This application is significant in the development of treatments for diseases caused by oxidative stress (Reddy et al., 2015).

Mechanism of Action

Target of Action

Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (an antimicrobial drug), Ritonavir (an antiretroviral drug), Abafungin (an antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drugs) . .

Mode of Action

The mode of action of thiazole derivatives can vary widely depending on the specific compound. Some thiazole derivatives act as antioxidants, analgesics, anti-inflammatory agents, antimicrobials, antifungals, antivirals, diuretics, anticonvulsants, neuroprotectives, and antitumor or cytotoxic drug molecules

Biochemical Pathways

Thiazole derivatives can affect a variety of biochemical pathways, depending on their specific targets and modes of action. For example, some thiazole derivatives can inhibit the synthesis of certain proteins or enzymes, thereby affecting the biochemical pathways that these proteins or enzymes are involved in

Biochemical Analysis

Biochemical Properties

[2-(4-Chlorophenyl)-4-methyl-1,3-thiazol-5-yl]methanol plays a significant role in biochemical reactions due to its interaction with various enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes involved in oxidative stress responses and metabolic pathways . The compound’s thiazole ring structure allows it to participate in nucleophilic and electrophilic substitution reactions, which are crucial for its biochemical activity . Additionally, this compound has shown potential as an inhibitor of certain enzymes, thereby modulating biochemical pathways .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . Studies have shown that this compound can induce apoptosis in cancer cells by activating specific signaling pathways . Furthermore, this compound has been observed to affect the expression of genes involved in cell cycle regulation and metabolic processes .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . The compound binds to specific enzymes, altering their activity and thereby influencing various biochemical pathways . Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function . Studies have shown that this compound remains stable under specific conditions, but its degradation products can also have biological activity . Long-term exposure to this compound in in vitro and in vivo studies has revealed its potential to induce chronic cellular changes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound has shown therapeutic potential with minimal adverse effects . At higher doses, it can exhibit toxic effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the compound’s efficacy and toxicity are dose-dependent .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors . The compound undergoes biotransformation, leading to the formation of metabolites that can further participate in biochemical reactions . Its effects on metabolic flux and metabolite levels have been studied, revealing its potential to modulate metabolic pathways .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound’s localization and accumulation in different tissues can influence its biological activity . Studies have shown that this compound can be transported across cell membranes and distributed to various cellular compartments .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function . The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . Its localization within the cell can affect its interactions with biomolecules and its overall biological activity .